Cas no 477858-65-4 (Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate)

Methyl 2-[1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinyl]acetate is a synthetic intermediate with potential applications in pharmaceutical and agrochemical research. Its structure features a dichlorobenzyl moiety and a pyridinylacetate core, which may contribute to its reactivity and binding properties. The compound’s 4-hydroxy-2-oxo-1,2-dihydropyridine scaffold suggests utility in designing biologically active molecules, particularly as a precursor for heterocyclic derivatives. Its ester functionality enhances solubility and facilitates further synthetic modifications. This product is of interest for its potential role in developing enzyme inhibitors or receptor modulators, given its structural resemblance to pharmacophores in medicinal chemistry. Proper handling and storage are recommended due to its reactive groups.

Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate structure

477858-65-4 structure

Product Name:Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate

CAS No:477858-65-4

MF:

MW:

MDL:MFCD02187297

CID:4652609

Update Time:2025-08-02

Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate
- MDL： MFCD02187297

Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M174595-0.5mg	Methyl 2-[1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinyl]acetate	477858-65-4		0.5mg	$ 50.00	2022-06-04
TRC	M174595-1mg	Methyl 2-[1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinyl]acetate	477858-65-4		1mg	$ 80.00	2022-06-04
TRC	M174595-2.5mg	Methyl 2-[1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinyl]acetate	477858-65-4		2.5mg	$ 155.00	2022-06-04
Matrix Scientific	170311-1mg	Methyl 2-[1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinyl]acetate	477858-65-4		1mg	$90.00	2023-09-07
Matrix Scientific	170311-5mg	Methyl 2-[1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinyl]acetate	477858-65-4		5mg	$105.00	2023-09-07
Matrix Scientific	170311-10mg	Methyl 2-[1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinyl]acetate	477858-65-4		10mg	$146.00	2023-09-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00900028-1g	Methyl 2-{1-[(3,4-dichlorophenyl)methyl]-4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl}acetate	477858-65-4	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI73077-1mg	methyl 2-{1-[(3,4-dichlorophenyl)methyl]-4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl}acetate	477858-65-4	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI73077-5mg	methyl 2-{1-[(3,4-dichlorophenyl)methyl]-4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl}acetate	477858-65-4	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI73077-10mg	methyl 2-{1-[(3,4-dichlorophenyl)methyl]-4-hydroxy-2-oxo-1,2-dihydropyridin-3-yl}acetate	477858-65-4	>90%	10mg	$240.00	2024-04-19

Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate

Recent Advances in the Study of Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate (CAS: 477858-65-4)

The compound Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate (CAS: 477858-65-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the compound's role as a modulator of specific biological targets. Preliminary findings suggest that it exhibits promising activity in inhibiting certain enzymes involved in inflammatory pathways. This has led to investigations into its potential use for treating chronic inflammatory diseases, with several in vitro and in vivo studies demonstrating its efficacy.

In terms of synthetic chemistry, advancements have been made in optimizing the production of Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate. Researchers have developed more efficient and scalable synthetic routes, reducing the cost and time required for its production. These improvements are critical for facilitating further preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to understand the absorption, distribution, metabolism, and excretion (ADME) profiles of the compound. Early results indicate favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, further studies are needed to address potential toxicity and side effects.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the translation of these findings into potential drug candidates. Patents filed in the past year highlight the growing commercial interest in this compound, with several entities exploring its application in novel therapeutic areas.

In conclusion, Methyl 2-1-(3,4-dichlorobenzyl)-4-hydroxy-2-oxo-1,2-dihydro-3-pyridinylacetate (CAS: 477858-65-4) represents a promising candidate for further drug development. Ongoing research aims to fully characterize its therapeutic potential and address any remaining challenges in its clinical application. The compound's unique chemical structure and biological activity make it a valuable subject of study in the evolving landscape of medicinal chemistry.